Cas no 138749-44-7 (4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline)

• Product Name: 4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline
• CAS No: 138749-44-7
• MF: C₂₁H₂₈N₂
• MW: 308.460425376892
• CID: 2773436
• PubChem ID: 20667347
• Update Time: 2025-04-21

4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21798753
• 2~3~,2~3~,2~5~-Trimethyl-2~3~,2~4~,2~5~,2~6~-tetrahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-1~4~,3~4~-diamine
• DTXSID10609326
• 138749-44-7
• 4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline

• Inchi： 1S/C21H28N2/c1-15-12-20(2,3)14-21(13-15,16-4-8-18(22)9-5-16)17-6-10-19(23)11-7-17/h4-11,15H,12-14,22-23H2,1-3H3
• InChI Key： BDFOELUHQOTNRK-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1(C2C=CC(=CC=2)N)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 308.225248902Da
• Monoisotopic Mass: 308.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 52Ų